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Compound of Interest

Compound Name: PD318088

Cat. No.: B1684345

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals working with PD318088. It includes detailed
personal protective equipment (PPE) requirements, operational procedures, and disposal plans
to ensure safe handling and use of this potent MEK1/2 inhibitor.

Personal Protective Equipment (PPE)

When handling PD318088, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following PPE is recommended:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.[1][2][3]

e Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable
option; however, it is advisable to consult the glove manufacturer's compatibility chart for
specific breakthrough times.[2][3][4] Always wear two pairs of gloves (double-gloving) when
handling the pure compound or concentrated solutions.[2]

o Body Protection: A fully buttoned laboratory coat is required to protect against spills.[4] For
tasks with a higher risk of splashing, consider a chemical-resistant apron or coveralls.[5][6]

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, especially when handling the powder form to avoid inhalation of dust.[1] If a fume hood
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is not available or ventilation is inadequate, a NIOSH-approved respirator may be necessary.

[1][2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling PD318088 is essential for safety and experimental
accuracy.

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the product name and CAS number (391210-00-7) on the label match the order.
o Wear appropriate PPE during inspection.

2. Storage:

o Store PD318088 powder desiccated at -20°C for long-term stability (up to 3 years).[7][8]

» Solutions of PD318088 in a solvent should be stored at -80°C for up to one year.[7]

o Keep the container tightly closed in a dry and well-ventilated place.[1]

3. Preparation of Stock Solutions:

 All handling of the powdered compound and preparation of stock solutions should be
performed in a chemical fume hood.

o PD318088 is soluble in DMSO and Ethanol.[7][9][10] Sonication or gentle heating (up to
45°C) can aid in dissolution.[7]

o Use fresh, anhydrous DMSO to prepare stock solutions, as moisture can reduce solubility.[9]

e For atypical 10 mM stock solution, dissolve the appropriate mass of PD318088 in the
calculated volume of DMSO.

4. Experimental Use:
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» When diluting stock solutions for experiments, continue to work within a chemical fume hood.
e Always wear the full complement of recommended PPE.

» Avoid direct contact with the skin, eyes, and clothing.

5. Disposal:

o Dispose of all waste materials, including empty containers, unused compound, and
contaminated lab supplies (e.g., pipette tips, gloves), in accordance with all local, regional,
national, and international regulations for chemical waste.[1]

o Contaminated materials should be placed in a designated, sealed hazardous waste
container.

e Do not dispose of PD318088 down the drain or in the regular trash.

Quantitative Data Summary

Property Value Source
CAS Number 391210-00-7 [11]
Molecular Weight 561.09 g/mol [8][10][12]
Appearance Powder [12]
Storage (Powder) -20°C for up to 3 years [71[8]
Storage (in Solvent) -80°C for up to 1 year [7]
Solubility in DMSO =100 mg/mL (178.22 mM) [12]
Solubility in Ethanol 14 mg/ml. (24.95 mM) with [7]

sonication

Experimental Workflow for Safe Handling of
PD318088
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Experimental Workflow for Handling PD318088
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Caption: A flowchart outlining the safe handling workflow for PD318088.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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